Cas no 6596-82-3 (4,5-Diphenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4,5-Diphenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 6596-82-3
• MF: C₁₄H₁₁N₃S
• MW: 253.322241067886
• MDL: MFCD00617763
• CID: 511302
• PubChem ID: 677540
• Update Time: 2025-11-07

4,5-Diphenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4,5-diphenyl-
• 4,5-Diphenyl-4H-1,2,4-triazole-3-thiol
• 3,4-diphenyl-1H-1,2,4-triazole-5-thione
• 4,5-diphenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• Z56276642
• BB 0217480
• SR-01000418041-1
• SR-01000418041
• HMS1583M06
• NCGC00183502-01
• GI-514969
• AKOS000115758
• CHEMBL2153287
• CCG-15974
• diphenyl-4H-1,2,4-triazole-3-thiol
• AB00089294-01
• 6596-82-3
• EN300-16566
• 3,4-diphenyl-1H-1,2,4-triazole-5(4H)-thione
• J-514106
• SCHEMBL1104395
• JS-135C
• CS-0116543
• MFCD00617763
• AKOS000273954
• FT-0677790
• 4,5-Diphenyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 4,5-diphenyl-1,2,4-triazole-3-thiol
• 4,5-diphenyl-4h-1,2,4-triazole-3-thione
• ALBB-018517
• STK398319
• 4H-1,2,4-triazole-3-thiol, 4,5-diphenyl-
• STK022992
• 4,5-DIPHENYL-2H-1,2,4-TRIAZOLE-3-THIONE

• MDL： MFCD00617763
• Inchi： 1S/C14H11N3S/c18-14-16-15-13(11-7-3-1-4-8-11)17(14)12-9-5-2-6-10-12/h1-10H,(H,16,18)
• InChI Key： QGTQPTZBBLHLBV-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 253.06700
• Monoisotopic Mass: 253.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 69.51000
• LogP: 3.22300

4,5-Diphenyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4,5-Diphenyl-4H-1,2,4-triazole-3-thiol

Market Research and Analysis Report on 4,5-Diphenyl-4H-1,2,4-Triazole-3-Thiol (CAS No. 6596-82-3)

4,5-Diphenyl-4H-1,2,4-triazole-3-thiol (CAS No. 6596-82-3) is a compound of significant interest in the chemical and pharmaceutical industries due to its potential applications in drug development and material science. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

The compound has been extensively studied for its unique chemical properties and biological activity. Recent research highlights its role as a potential precursor in the synthesis of advanced materials and its application in the development of novel therapeutic agents. The growing demand for innovative chemical intermediates in the pharmaceutical sector has positioned this compound as a key player in the industry.

Market demand for 4,5-Diphenyl-4H-1,2,4-triazole-3-thiol is driven by its versatility across multiple applications. It is increasingly being utilized in the synthesis of bioactive molecules, particularly in the field of oncology and neurodegenerative diseases. Additionally, its role as a building block in material science has expanded its market presence globally.

From a supply chain perspective, the compound is sourced from a limited number of specialized chemical manufacturers who adhere to stringent quality control measures. The competitive landscape is characterized by a few dominant players who have established strong footholds in key regions such as North America, Europe, and Asia-Pacific.

Research and development efforts are focused on optimizing synthesis pathways to enhance yield and reduce production costs. Collaborative efforts between academic institutions and industry leaders are expected to drive further innovation in this field.

In conclusion, 4,5-Diphenyl-4H-1,2,4-triazole-3-thiol holds immense potential for growth in both established and emerging markets. Its diverse applications across multiple sectors underscore its importance as a critical component in modern chemical and pharmaceutical industries.